Cas no 2137541-40-1 (tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo4,5-cazepine-5-carboxylate)
tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo4,5-cazepine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo4,5-cazepine-5-carboxylate
- tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate
- EN300-1165264
- 2137541-40-1
-
- Inchi: 1S/C13H21N3O2/c1-9-14-10-6-5-7-16(8-11(10)15-9)12(17)18-13(2,3)4/h5-8H2,1-4H3,(H,14,15)
- InChI Key: PLOHSMVLAYZYSI-UHFFFAOYSA-N
- SMILES: O(C(N1CC2=C(CCC1)N=C(C)N2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 251.16337692g/mol
- Monoisotopic Mass: 251.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 58.2Ų
tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo4,5-cazepine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1165264-0.05g |
tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate |
2137541-40-1 | 0.05g |
$1957.0 | 2023-06-08 | ||
| Enamine | EN300-1165264-0.1g |
tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate |
2137541-40-1 | 0.1g |
$2050.0 | 2023-06-08 | ||
| Enamine | EN300-1165264-0.25g |
tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate |
2137541-40-1 | 0.25g |
$2143.0 | 2023-06-08 | ||
| Enamine | EN300-1165264-0.5g |
tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate |
2137541-40-1 | 0.5g |
$2236.0 | 2023-06-08 | ||
| Enamine | EN300-1165264-1.0g |
tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate |
2137541-40-1 | 1g |
$2330.0 | 2023-06-08 | ||
| Enamine | EN300-1165264-2.5g |
tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate |
2137541-40-1 | 2.5g |
$4566.0 | 2023-06-08 | ||
| Enamine | EN300-1165264-5.0g |
tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate |
2137541-40-1 | 5g |
$6757.0 | 2023-06-08 | ||
| Enamine | EN300-1165264-10.0g |
tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate |
2137541-40-1 | 10g |
$10018.0 | 2023-06-08 | ||
| Enamine | EN300-1165264-50mg |
tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate |
2137541-40-1 | 50mg |
$1957.0 | 2023-10-03 | ||
| Enamine | EN300-1165264-100mg |
tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate |
2137541-40-1 | 100mg |
$2050.0 | 2023-10-03 |
tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo4,5-cazepine-5-carboxylate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo4,5-cazepine-5-carboxylate
Introduction to tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate (CAS No. 2137541-40-1)
tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate (CAS No. 2137541-40-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolazepines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a tert-butyl group attached to a carboxylate moiety, which is part of a larger imidazolazepine ring system. This intricate molecular architecture contributes to its diverse pharmacological properties and makes it a promising candidate for various therapeutic applications.
The chemical structure of tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate (CAS No. 2137541-40-1) can be described as follows: the core of the molecule is an imidazolazepine ring system, which is a seven-membered azepine ring fused with a five-membered imidazole ring. The tert-butyl group is attached to the carboxylate moiety at the C-5 position of the azepine ring. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound.
Recent studies have highlighted the potential of tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress in neuronal cells. These findings suggest that it could be a valuable candidate for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate has also been investigated for its potential anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This anti-inflammatory activity makes it a potential therapeutic agent for treating inflammatory diseases like rheumatoid arthritis and multiple sclerosis.
The pharmacokinetic properties of tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate have also been studied extensively. Preclinical data indicate that this compound has favorable absorption and distribution profiles when administered orally or intravenously. It exhibits good bioavailability and a relatively long half-life in vivo, which are desirable characteristics for a drug candidate. Furthermore, metabolic stability studies have shown that the compound is resistant to rapid degradation by hepatic enzymes, suggesting that it may have a low risk of drug-drug interactions.
The safety profile of tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate has been evaluated in several preclinical models. Toxicity studies have revealed that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its potential for further development as a safe and effective therapeutic agent.
In conclusion, tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo[4,5-c]azepine-5-carboxylate (CAS No. 2137541-40-1) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of new drugs targeting neurological disorders and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.
2137541-40-1 (tert-butyl 2-methyl-3H,4H,5H,6H,7H,8H-imidazo4,5-cazepine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)